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Compound of Interest

Compound Name:
N6-(P-Hydroxyphenethyl)-

adenosine)

Cat. No.: B13738364

Get Quote

Classification: Dual Adenosine A_3 / A_1 Receptor Agonist Primary Selectivity: hA_3 (K_i =

0.63 nM) > hA_1 (K_i = 30.1 nM) >> hA_{2A} Chemical Code: NHPA / HPEA CAS Registry

Number: 35386-24-4 (Generic N6-phenethyl analogs often grouped; specific hydroxyphenethyl

variants vary)

Part 1: Executive Technical Summary
N^6-(p-hydroxyphenethyl)adenosine (NHPA) is a potent, high-affinity adenosine receptor

agonist characterized by its sub-nanomolar affinity for the human A_3 adenosine receptor

(A_3AR) and moderate nanomolar affinity for the A_1 adenosine receptor (A_1AR).[1]

Structurally derived from adenosine via substitution at the N^6 position with a para-

hydroxyphenethyl moiety, this modification confers resistance to adenosine deaminase (ADA)

degradation and significantly enhances receptor subtype selectivity compared to the

endogenous ligand.

In drug development, NHPA serves as a critical probe for elucidating the cardioprotective and

anti-inflammatory roles of the A_3AR. Unlike non-selective agonists (e.g., NECA), NHPA’s low

affinity for the A_{2A} receptor minimizes off-target hemodynamic effects (e.g., profound
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vasodilation), making it a superior tool for isolating A_1/A_3-mediated signaling in ischemic

preconditioning models.

Part 2: Chemical & Pharmacological Profile[2][3]
Physicochemical Properties[4]

Molecular Formula: C_{18}H_{21}N_5O_5

Molecular Weight: 387.39 g/mol

Solubility: Soluble in DMSO (>10 mM); sparingly soluble in water.

Stability: Resistant to rapid hydrolysis by ADA due to the bulky N^6-substituent.

Receptor Binding Affinity (K_i) & Selectivity
The following data represents equilibrium dissociation constants derived from radioligand

competition assays in mammalian systems.

Receptor
Subtype

Species K_i (nM) Ligand Status Reference

A_3 Human 0.63 Full Agonist [1, 2]

A_1 Human 30.1 Agonist [1]

A_1 Rat 11.8 Agonist [1]

A_{2A} Human > 500 Low Affinity [1]

A_{2B} Human > 10,000 Inactive [1]

Pharmacological Insight: The >40-fold selectivity for A_3 over A_1 (and >800-fold over A_{2A})

allows researchers to target A_3AR specifically at low concentrations (1–5 nM). At higher

concentrations (>50 nM), NHPA acts as a dual agonist, recruiting A_1AR signaling which is

synergistic in ischemic protection.

Part 3: Mechanism of Action & Signaling Pathways
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NHPA functions as a biased agonist primarily coupling to G_{i/o} proteins. Upon binding, it

induces a conformational change in the transmembrane helices (TM3/TM6), triggering the

dissociation of the G_{\alpha i} subunit.

Primary Signaling Cascade (A_3/A_1)
Adenylyl Cyclase Inhibition: G_{\alpha i} inhibits adenylyl cyclase (AC), reducing intracellular

cAMP.

PKA Suppression: Reduced cAMP lowers Protein Kinase A (PKA) activity, modulating

downstream effectors like CREB and ion channels.

K_{ATP} Channel Activation (A_1 specific): G_{\beta\gamma} subunits directly open G-

protein-coupled Inwardly Rectifying Potassium channels (GIRK), causing hyperpolarization

(cardiac slowing).

Phospholipase C (PLC) Activation (A_3 specific): In specific tissues (e.g., mast cells), A_3AR

coupling leads to PLC activation, IP_3 generation, and intracellular Ca^{2+} mobilization.
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Figure 1: Signal transduction pathways activated by NHPA. Note the dual activation of A1 and

A3 receptors converging on Adenylyl Cyclase inhibition.

Part 4: Experimental Protocols
Synthesis of NHPA (Nucleophilic Aromatic Substitution)
Objective: Synthesize N^6-(p-hydroxyphenethyl)adenosine from 6-chloropurine riboside.

Reagents:
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6-Chloropurine-9-

-D-ribofuranoside (Start Material)

Tyramine (p-hydroxyphenethylamine)

Triethylamine (Et_3N)

Ethanol (Absolute)

Step-by-Step Methodology:

Dissolution: Dissolve 1.0 eq (e.g., 286 mg, 1 mmol) of 6-chloropurine riboside in 10 mL of

absolute ethanol.

Amine Addition: Add 1.2 eq of tyramine and 2.0 eq of triethylamine.

Reflux: Heat the mixture to reflux (approx. 78°C) under a nitrogen atmosphere for 4–6 hours.

Monitor via TLC (System: DCM/MeOH 9:1).

Validation: Disappearance of the starting material spot (R_f ~0.5) and appearance of a

more polar product spot.

Workup: Evaporate the solvent under reduced pressure.

Purification: Recrystallize the residue from water/ethanol or purify via silica gel flash

chromatography (Eluent: 5-10% MeOH in DCM).

Characterization: Confirm structure via ^1H-NMR (DMSO-d_6). Look for the characteristic

N^6-H doublet and the AA'BB' aromatic system of the phenethyl group.

Radioligand Binding Assay (A_3AR Specific)
Objective: Determine the K_i of NHPA for the A_3 receptor.

Materials:

Membranes: CHO cells stably expressing human A_3AR.[2]
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Radioligand: [^{125}I]-AB-MECA (0.1–0.5 nM). Note: AB-MECA is the standard high-affinity

A_3 agonist radioligand.

Non-specific control: 10

M R-PIA or NECA.

Buffer: 50 mM Tris-HCl, 10 mM MgCl_2, 1 mM EDTA, pH 7.4.

Protocol:

Preparation: Thaw membrane aliquots and dilute in assay buffer containing 2 U/mL

Adenosine Deaminase (to remove endogenous adenosine). Incubate 30 min at 37°C.

Incubation: In a 96-well plate, combine:

50

L Membrane suspension (10–20

g protein).

25

L [^{125}I]-AB-MECA (Final conc. 0.2 nM).

25

L NHPA (Increasing concentrations:

to

M).

Equilibrium: Incubate for 60–90 minutes at 25°C.

Termination: Rapid filtration through GF/B filters (pre-soaked in 0.3% PEI to reduce non-

specific binding) using a cell harvester. Wash 3x with ice-cold buffer.

Analysis: Measure radioactivity in a gamma counter.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13738364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculation: Plot % Specific Binding vs. Log[NHPA]. Determine IC_{50} and convert to K_i

using the Cheng-Prusoff equation:

Membrane Prep
+ ADA Treatment

Incubation
(Membrane + Ligand + NHPA)

 30 min, 37°C GF/B Filtration
(Separates Bound/Free)

 90 min, 25°C Gamma Counting Data Analysis
(Cheng-Prusoff)
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Figure 2: Workflow for competitive radioligand binding assay to determine Ki.

Part 5: Therapeutic Applications & Comparative
Analysis[3]
Therapeutic Context

Ischemic Cardioprotection: NHPA mimics the "preconditioning" effect. Activation of A_3AR

confers sustained protection against reperfusion injury, preserving mitochondrial function.

Neuropathic Pain: A_3 agonists block the development of chronic constriction injury-induced

mechanical allodynia.

Oncology: High concentrations of A_3 agonists can induce apoptosis in specific tumor lines

via deregulation of the Wnt signaling pathway, although NHPA is primarily used for receptor

characterization rather than cytotoxicity.

Comparative Agonist Profile
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Compound A_1 Affinity A_3 Affinity
Selectivity
Profile

Primary Use

NHPA Moderate High A_3 > A_1

Dual A_3/A_1

probe;

Cardioprotection

CPA High Moderate A_1 > A_3
Selective A_1

agonist

Cl-IB-MECA Low Very High A_3 >>> A_1
Highly selective

A_3 agonist

NECA High High Non-selective
General

reference agonist
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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